2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride

• IUPAC Name: 9-[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]-2-benzyl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C22H29N5O2/c23-19(12-18-13-24-16-25-18)21(29)26-10-8-22(9-11-26)7-6-20(28)27(15-22)14-17-4-2-1-3-5-17/h1-5,13,16,19H,6-12,14-15,23H2,(H,24,25)/t19-/m0/s1
• InChI Key: JUQRBFOVSZULCB-IBGZPJMESA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)C(CC3=CN=CN3)N)CN(C1=O)CC4=CC=CC=C4
• Isomeric SMILES: C1CC2(CCN(CC2)C(=O)[C@H](CC3=CN=CN3)N)CN(C1=O)CC4=CC=CC=C4
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride, also known as JNJ-7777120, is a synthetic compound that has been widely studied for its potential therapeutic applications. It belongs to the class of spirocyclic piperidine compounds and has been shown to have significant effects on various biological processes.

Mechanism of Action

2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride acts as a selective antagonist of the dopamine D2 receptor, which is a G protein-coupled receptor that plays a key role in the regulation of dopamine neurotransmission. By binding to the D2 receptor, this compound blocks the activity of dopamine and reduces its effects on the brain. This leads to a decrease in dopamine signaling, which can have significant effects on mood, movement, and reward.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various biochemical and physiological processes. It has been shown to reduce dopamine release in the brain, which can lead to a decrease in the activity of the mesolimbic dopamine system. This system is involved in the regulation of reward and motivation, and its dysregulation has been implicated in various psychiatric disorders, including addiction and schizophrenia.

Advantages and Limitations for Lab Experiments

2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride has several advantages for use in lab experiments. It is a highly selective antagonist of the dopamine D2 receptor, which allows for precise manipulation of dopamine signaling in the brain. It is also relatively stable and easy to synthesize, which makes it a convenient tool for studying dopamine signaling. However, there are also some limitations to its use in lab experiments. It has relatively low potency compared to other D2 receptor antagonists, which can make it difficult to achieve complete blockade of dopamine signaling. It also has limited selectivity for the D2 receptor, which can lead to off-target effects.

Future Directions

There are several potential future directions for research on 2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride. One area of interest is its potential use in the treatment of addiction. Studies have shown that this compound can reduce drug-seeking behavior in animal models of addiction, suggesting that it may have therapeutic potential for this disorder. Another area of interest is its potential use in the treatment of schizophrenia. Studies have shown that this compound can improve cognitive function in animal models of schizophrenia, suggesting that it may have therapeutic potential for this disorder. Finally, there is also interest in developing more potent and selective D2 receptor antagonists based on the structure of this compound, which could have significant implications for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride involves several steps, starting with the reaction of 1,3-dibromopropane with piperidine to form 1,3-dipiperidinopropane. This intermediate is then reacted with histidine in the presence of benzyl bromide to form the final product, this compound. The compound is obtained as a white crystalline powder and is typically used as a dihydrochloride salt.

Scientific Research Applications

2-benzyl-9-L-histidyl-2,9-diazaspiro[5.5]undecan-3-one dihydrochloride has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have significant effects on the dopamine D2 receptor, which is involved in the regulation of mood, movement, and reward. This compound has also been studied for its potential use in the treatment of various neurological disorders, including schizophrenia, Parkinson's disease, and addiction.